Cas no 2172249-88-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2172249-88-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5766606
• PubChem ID: 165511299
• Update Time: 2025-05-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1545439
• EN300-1531780
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid
• 2172249-88-4
• EN300-1531624
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-15(2)23(13-24(29)27-17-11-16(12-17)25(30)31)28-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22-23H,11-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： MGPIHGMLBABYIM-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2172249-88-4)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2172249-88-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, peptide synthesis, and pharmaceutical research. This molecule features a unique cyclobutane backbone coupled with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a critical intermediate in the synthesis of complex peptides and bioactive molecules. Its structural complexity and functional versatility have positioned it as a valuable tool for researchers exploring novel drug candidates and advanced materials.

One of the most intriguing aspects of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its ability to protect amino acids during peptide chain assembly, ensuring high yields and minimal side reactions. This compound’s incorporation of the Fmoc moiety alongside a cyclobutane ring offers unique steric and electronic properties, which can influence the folding, stability, and biological activity of resulting peptides. Researchers are particularly interested in its potential to create constrained peptides, a hot topic in drug discovery due to their enhanced metabolic stability and target specificity.

In the context of current trends, the demand for peptide-based therapeutics has surged, driven by their applications in treating diseases such as diabetes, cancer, and autoimmune disorders. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid aligns with this trend, as its structural features enable the design of peptides with improved pharmacokinetic profiles. For instance, the cyclobutane ring introduces rigidity, which can reduce conformational flexibility and enhance binding affinity to biological targets. This has led to increased searches for “Fmoc-protected amino acid derivatives” and “cyclic peptide scaffolds” in scientific databases and AI-driven research tools.

Another area of interest is the compound’s potential in material science. The Fmoc group is not only useful in peptide synthesis but also in the development of self-assembling hydrogels and biomaterials. These materials have applications in tissue engineering, drug delivery, and biosensing. The combination of the Fmoc moiety with a cyclobutane core in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid could lead to novel materials with tailored mechanical and chemical properties. This has sparked curiosity among researchers exploring “bioinspired materials” and “supramolecular chemistry.”

From a synthetic chemistry perspective, the preparation of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid involves multi-step organic transformations, including amide coupling and cyclobutane ring formation. These processes require precise control of reaction conditions to avoid racemization and ensure high purity. The compound’s CAS No. 2172249-88-4 serves as a unique identifier, facilitating its procurement and citation in academic and industrial research. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for such advanced intermediates.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2172249-88-4) represents a fascinating intersection of peptide chemistry, drug discovery, and material science. Its structural attributes, particularly the Fmoc group and cyclobutane ring, make it a versatile building block for innovative research. As the scientific community continues to explore constrained peptides and biofunctional materials, this compound is poised to play a pivotal role in shaping future advancements.